Cas no 1056139-87-7 (4-(trifluoromethyl)-1H-pyrazol-3-amine)

4-(Trifluoromethyl)-1H-pyrazol-3-amine is a versatile heterocyclic compound featuring a trifluoromethyl group and an amine functionality on a pyrazole scaffold. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients with enhanced bioactivity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing properties, while the amine moiety allows for further functionalization. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors, antimicrobial agents, and other bioactive molecules. Its stability and reactivity under controlled conditions make it a reliable building block for research and industrial applications.

4-(trifluoromethyl)-1H-pyrazol-3-amine structure

1056139-87-7 structure

Product Name:4-(trifluoromethyl)-1H-pyrazol-3-amine

CAS No:1056139-87-7

MF:C₄H₄F₃N₃

MW:151.089870452881

MDL:MFCD13190431

CID:69767

PubChem ID:23569312

Update Time:2025-06-07

4-(trifluoromethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-Trifluoromethyl-1H-pyrazol-3-amine
- 4-(trifluoromethyl)-1H-Pyrazol-3-amine
- 4-(trifluoromethyl)-1H-pyrazol-5-amine
- 4-Trifluoromethyl-1H-pyrazol-3-ylamine
- 1H-Pyrazol-3-aMine, 4-(trifluoroMethyl)-
- SB12495
- BB 0261912
- KS-8908
- AKOS016344495
- SCHEMBL20542069
- KBVOILKOLGWPBG-UHFFFAOYSA-N
- P11651
- BB 0261913
- SY117455
- 1056139-87-7
- 3-amino-4-trifluoromethylpyrazole
- 3-Amino-4-(trifluoromethyl)pyrazole
- 4-(Trifluoromethyl)-1H-pyrazol-3-amine HCl
- FT-0749455
- AMY39145
- CS-0054091
- A857859
- SCHEMBL11192096
- DTXSID90635007
- MFCD13190431
- C4H4F3N3
- DB-059372
- 4-(trifluoromethyl)-1H-pyrazol-3-amine
- MDL： MFCD13190431
- Inchi： 1S/C4H4F3N3/c5-4(6,7)2-1-9-10-3(2)8/h1H,(H3,8,9,10)
- InChI Key： KBVOILKOLGWPBG-UHFFFAOYSA-N
- SMILES： FC(C1C=NNC=1N)(F)F

Computed Properties

Exact Mass: 151.03600
Monoisotopic Mass: 151.036
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7A^2
XLogP3: 0.8

Experimental Properties

Density: 1.561
Boiling Point: 284 ºC
Flash Point: 125 ºC
PSA: 54.70000
LogP: 1.59190

4-(trifluoromethyl)-1H-pyrazol-3-amine Pricemore >>

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